Cas no 2034579-84-3 (3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide)

• Product Name: 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide
• CAS No: 2034579-84-3
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• CID: 5843607
• PubChem ID: 119100825
• Update Time: 2025-05-21

3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide
• AKOS026701632
• 3-[(5-chloropyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide
• F6480-5050
• 2034579-84-3
• 3-((5-chloropyrimidin-2-yl)oxy)-N-ethylpiperidine-1-carboxamide

• Inchi： 1S/C12H17ClN4O2/c1-2-14-12(18)17-5-3-4-10(8-17)19-11-15-6-9(13)7-16-11/h6-7,10H,2-5,8H2,1H3,(H,14,18)
• InChI Key： ADUFSBMQXNBINL-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(NCC)=O)CCC1

Computed Properties

• Exact Mass: 284.1040035g/mol
• Monoisotopic Mass: 284.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide

Comprehensive Overview of 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide (CAS No. 2034579-84-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide (CAS No. 2034579-84-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperidine backbone, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's chloropyrimidinyl moiety is a key feature that contributes to its reactivity and binding affinity. This structural element is often explored in the development of kinase inhibitors, which are crucial in treating various diseases. Additionally, the N-ethylpiperidine-1-carboxamide segment provides metabolic stability, making it a promising candidate for further optimization. Recent studies have highlighted its potential in addressing drug-resistant infections and sustainable agriculture, aligning with global trends toward precision medicine and eco-friendly pest control.

From a synthetic chemistry perspective, 2034579-84-3 offers a fascinating case study in heterocyclic compound design. Its synthesis typically involves multi-step reactions, including nucleophilic substitution and carboxamide formation, which are areas of active research. The compound's physicochemical properties, such as solubility and logP, are also critical parameters being optimized to improve its efficacy in biological systems. These efforts are part of a broader push to develop next-generation therapeutics and agrochemicals with reduced environmental impact.

In the context of AI-driven drug discovery, 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide has been featured in computational studies predicting its interactions with biological targets. Machine learning models are increasingly used to screen such compounds for ADME (Absorption, Distribution, Metabolism, Excretion) properties, accelerating the identification of viable candidates. This aligns with the growing demand for cost-effective and time-efficient research methodologies in the pharmaceutical industry.

The agrochemical sector is another area where this compound shows promise. Its potential as a pesticide intermediate is being explored, particularly in formulations targeting resistant pest strains. With the rise of integrated pest management (IPM) systems, there is a heightened focus on compounds that offer selective toxicity, minimizing harm to non-target organisms. 2034579-84-3 is being evaluated for its role in such sustainable solutions, addressing concerns about food security and environmental health.

As interest in green chemistry grows, the synthesis and application of 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide are being scrutinized for their environmental footprint. Researchers are investigating catalytic methods and solvent-free reactions to reduce waste and energy consumption. These innovations are critical in meeting regulatory standards and consumer expectations for eco-friendly products.

In summary, 3-(5-chloropyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide (CAS No. 2034579-84-3) represents a multifaceted compound with broad potential across pharmaceuticals and agrochemicals. Its unique structure, combined with advancements in computational chemistry and sustainable synthesis, positions it as a valuable subject for ongoing research. As the scientific community continues to unravel its capabilities, this compound may play a pivotal role in addressing some of the most pressing challenges in health and agriculture.